Neryl acetate

• IUPAC Name: [(2Z)-3,7-dimethylocta-2,6-dienyl] acetate
• InChI: InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8-
• InChI Key: HIGQPQRQIQDZMP-FLIBITNWSA-N
• Canonical SMILES: CC(=CCCC(=CCOC(=O)C)C)C
• Isomeric SMILES: CC(=CCC/C(=C\COC(=O)C)/C)C
• Molecular Formula: C12H20O2
• DSSTOX Substance ID: DTXSID2047068
• Molecular Weight: 196.29 g/mol
• Physical Description: colourless to pale yellow liquid/sweet, floral odour
• Solubility: 1 ml in 1 ml 95% alcohol (in ethanol)
• Density: 0.905-0.914
• CAS No.: 141-12-8

Description

Neryl acetate is a terpenoid compound found in various citrus oils. It is the acetate ester of nerol, an isomer of the more common fragrance compound geranyl acetate. This compound is known for its pleasant floral and fruity aroma, making it a valuable component in the flavors and perfumery industries .

Scientific Research Applications

Neryl acetate has a wide range of applications in scientific research:

Chemistry: Used as a reference standard in analytical chemistry for the quantification of essential oil components using techniques like high-performance liquid chromatography and gas chromatography-mass spectrometry.

Biology: Studied for its role in modulating gene expression related to skin barrier formation and ceramide synthesis.

Medicine: Investigated for its potential therapeutic effects on skin conditions due to its ability to enhance skin barrier function and promote ceramide synthesis.

Industry: Widely used in the flavors and perfumery industries to impart floral and fruity aromas to various products.

Mechanism of Action

Target of Action

Neryl acetate, a terpenoid found in citrus oils , primarily targets the skin barrier . It increases the expression of genes that are part of the differentiation complex, including involucrin, small proline-rich proteins, late cornified envelope, and the S100 protein family .

Mode of Action

This compound interacts with its targets by modulating gene expression. It has been shown to upregulate the expression of involucrin (IVL), a protein involved in the formation of the cornified envelope (CE), at both the gene and protein levels . This interaction results in changes to the skin barrier, enhancing its formation and function .

Biochemical Pathways

The action of this compound affects several biochemical pathways related to skin barrier formation and function. These include epidermal differentiation, skin barrier formation, and ceramide synthesis . By modulating these pathways, this compound contributes to the maintenance and enhancement of the skin barrier.

Result of Action

The action of this compound results in increased expression of genes involved in skin barrier formation and function . This leads to an upregulation of involucrin at both the gene and protein levels, and an increase in total lipids and ceramides after 5 days of treatment . These molecular and cellular effects contribute to the enhancement of the skin barrier.

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it should be avoided to release it to the environment due to its potential impact on aquatic environments . Moreover, the compound’s efficacy and stability could be affected by factors such as temperature, pH, and the presence of other substances.

Safety and Hazards

Neryl acetate may cause an allergic skin reaction. It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to wear protective gloves/clothing/eye protection/face protection. In case of skin irritation or rash, medical advice should be sought.

Biochemical Analysis

Biochemical Properties

Neryl acetate plays a crucial role in biochemical reactions. It interacts with various biomolecules, including enzymes and proteins, that are part of the differentiation complex, such as involucrin, small proline-rich proteins, late cornified envelope, and the S100 protein family . The nature of these interactions contributes to the biological activities of this compound .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by increasing the expression of genes that are part of the differentiation complex . This impact extends to cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme activation, and changes in gene expression . It mediates a large part of Corsican Helichrysum italicum essential oil activity on skin barrier formation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It has been tested on skin explant models for 24 hours and 5 days, revealing its stability and long-term effects on cellular function . After 5 days of treatment, total lipids and ceramides were also increased .

Metabolic Pathways

This compound is involved in metabolic pathways that contribute to epidermal differentiation, skin barrier formation, and ceramide synthesis . It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels .

Preparation Methods

Synthetic Routes and Reaction Conditions: Neryl acetate can be synthesized through the transesterification of nerol with vinyl acetate using a lipase-catalyzed reaction. The optimal conditions for this reaction include a temperature of 40°C, an enzyme concentration of 12 mg/mL, and a stirring speed of 200 r/min. The reaction follows a ping-pong double-double mechanism with product inhibition .

Industrial Production Methods: Industrial production of this compound often involves the esterification of nerol with acetic acid or acetic anhydride. The reaction is typically carried out under mild conditions to prevent decomposition or side reactions. The use of catalysts such as sulfuric acid or p-toluenesulfonic acid can enhance the reaction efficiency .

Chemical Reactions Analysis

Types of Reactions: Neryl acetate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form neryl oxide using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of this compound can yield nerol, the parent alcohol, using reducing agents like lithium aluminum hydride.

Substitution: this compound can participate in nucleophilic substitution reactions, where the acetate group is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles such as amines, thiols, and alcohols.

Major Products:

Oxidation: Neryl oxide.

Reduction: Nerol.

Substitution: Depending on the nucleophile, products can include neryl amine, neryl thiol, and neryl alcohol derivatives.

Comparison with Similar Compounds

Geranyl acetate: Another terpenoid ester with a similar structure but different aroma profile.

Linalyl acetate: A terpenoid ester found in lavender oil, known for its floral aroma.

Citronellyl acetate: A terpenoid ester with a citrus-like aroma, commonly used in perfumery.

Neryl acetate stands out due to its specific biological activities and its unique contribution to the aroma profiles of essential oils.